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Compound of Interest

Compound Name: 2-(2-(Allyloxy)ethoxy)ethanol

Cat. No.: B084680

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 2-(2-(Allyloxy)ethoxy)ethanol, a
versatile diether alcohol utilized in various chemical syntheses. This document outlines its

physicochemical properties, commercial availability, and key experimental protocols, with a
focus on its applications in laboratory settings.

Chemical Identity and Properties

2-(2-(Allyloxy)ethoxy)ethanol, identified by the CAS number 15075-50-0, is a linear diether
alcohol containing a terminal allyl group and a primary hydroxyl group.[1] This bifunctional
nature makes it a valuable building block in polymer chemistry and bioconjugation.

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-(2-
(Allyloxy)ethoxy)ethanol.
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Property Value Source(s)
CAS Number 15075-50-0 [11[2][3][4]
Molecular Formula C7H1403 [11[2][3]
Molecular Weight 146.18 g/mol [1114]

2-(2-(prop-2-en-1-
IUPAC Name [1]
yloxy)ethoxy)ethan-1-ol

Diethylene glycol monoallyl
Synonyms , [1][5]
ether, Allyldiglycol

Boiling Point 90 °C @ 4 mmHg [6]

Refractive Index 1.444 [6]

' Typically 295% (may be
Purity y _ [4]
stabilized with MEHQ)

GHS Hazard Information

As classified by the Globally Harmonized System (GHS), 2-(2-(Allyloxy)ethoxy)ethanol
presents the following hazards:

Hazard Statement Code
Causes serious eye irritation H319
Source:[1]

Commercial Suppliers

2-(2-(Allyloxy)ethoxy)ethanol is available from several chemical suppliers in various
guantities. Below is a summary of some commercial sources.
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Supplier Purity Available Quantities
Apollo Scientific 95% (stabilized with MEHQ) 250mg, 1g, 5¢g, 10g
BOC Sciences >95% Inquire for details
Ambeed Inquire for details Inquire for details
SIELC Technologies Inquire for details Inquire for details

Sources:[4][5]

Experimental Protocols

This section details relevant experimental procedures involving 2-(2-(Allyloxy)ethoxy)ethanol.

High-Performance Liquid Chromatography (HPLC)
Analysis

Areverse-phase HPLC method can be employed for the analysis of 2-(2-
(Allyloxy)ethoxy)ethanol.[3]

e Column: Newcrom R1[3]

¢ Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass
spectrometry (MS) compatible applications, formic acid should be substituted for phosphoric
acid.[3]

o Application: This method is suitable for purity analysis, impurity isolation in preparative
separation, and pharmacokinetic studies.[3]

Sample Preparation HPLC System Data Analysis
Dissolve in q Newcrom R1 Generate Peak Integration
@ Mobile Phase Tijfzed SEmEls Reverse Phase Column WY e i ez Chromatogram ] [ and QuantificatiorD
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Click to download full resolution via product page
HPLC Analysis Workflow for 2-(2-(Allyloxy)ethoxy)ethanol.

Applications in Synthesis

The dual functionality of 2-(2-(Allyloxy)ethoxy)ethanol makes it a useful intermediate in
chemical synthesis.

Role as a PROTAC Linker

Diethylene glycol monoallyl ether has been identified as a polyethylene glycol (PEG)-based
PROTAC (Proteolysis Targeting Chimera) linker.[S] PROTACSs are heterobifunctional molecules
that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation. The linker plays
a crucial role in orienting the two binding moieties for effective ternary complex formation.
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PROTAC Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research and Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084680#commercial-suppliers-of-2-2-allyloxy-ethoxy-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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